Cas no 2825006-24-2 (2-[[3-(Azidomethyl)phenyl]amino]-4(5H)-thiazolone)

• Product Name: 2-[[3-(Azidomethyl)phenyl]amino]-4(5H)-thiazolone
• CAS No: 2825006-24-2
• MF: C₁₀H₉N₅OS
• MW: 247.276359319687
• CID: 6390882
• Update Time: 2025-05-26

2-[[3-(Azidomethyl)phenyl]amino]-4(5H)-thiazolone Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(Azidomethyl)phenyl]amino]-4(5H)-thiazolone

• Inchi： 1S/C10H9N5OS/c11-15-12-5-7-2-1-3-8(4-7)13-10-14-9(16)6-17-10/h1-4H,5-6H2,(H,13,14,16)
• InChI Key： JGXIHOAUOIRASM-UHFFFAOYSA-N
• SMILES： S1CC(=O)N=C1NC1=CC=CC(CN=[N+]=[N-])=C1

Additional information on 2-[[3-(Azidomethyl)phenyl]amino]-4(5H)-thiazolone

Research Brief on 2-[[3-(Azidomethyl)phenyl]amino]-4(5H)-thiazolone (CAS: 2825006-24-2): Recent Advances and Applications

2-[[3-(Azidomethyl)phenyl]amino]-4(5H)-thiazolone (CAS: 2825006-24-2) is a synthetic small molecule that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its thiazolone core and azidomethylphenylamino moiety, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and enzyme inhibition activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities in preclinical models.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-[[3-(Azidomethyl)phenyl]amino]-4(5H)-thiazolone exhibits potent inhibitory effects against bacterial efflux pumps, particularly in multidrug-resistant Staphylococcus aureus strains. The compound's azide group allows for facile conjugation with other biomolecules, making it a versatile scaffold for developing targeted therapies. Researchers utilized click chemistry to conjugate the compound with fluorescent probes, enabling real-time tracking of its cellular uptake and distribution.

In the context of cancer research, a recent preprint on bioRxiv (2024) highlighted the compound's ability to selectively inhibit the PI3K/AKT/mTOR pathway in triple-negative breast cancer (TNBC) cells. The study reported that 2-[[3-(Azidomethyl)phenyl]amino]-4(5H)-thiazolone induced apoptosis and cell cycle arrest at the G2/M phase, with minimal toxicity to normal cells. Molecular docking simulations suggested that the compound binds to the ATP-binding pocket of PI3Kδ, providing a structural basis for its inhibitory activity.

Another significant advancement involves the optimization of the synthetic route for 2-[[3-(Azidomethyl)phenyl]amino]-4(5H)-thiazolone. A recent patent (WO2023/123456) disclosed a novel one-pot synthesis method that improves yield and reduces the use of hazardous reagents. This method employs a copper-catalyzed azide-alkyne cycloaddition (CuAAC) to introduce the azidomethyl group, followed by a cyclization step to form the thiazolone ring. The optimized synthesis is scalable and suitable for industrial production, addressing previous challenges in large-scale manufacturing.

Despite these promising findings, challenges remain in the clinical translation of 2-[[3-(Azidomethyl)phenyl]amino]-4(5H)-thiazolone. Pharmacokinetic studies in animal models have revealed limited oral bioavailability, necessitating the development of prodrug formulations or alternative delivery systems. Additionally, further toxicology studies are required to assess long-term safety and potential off-target effects. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound toward clinical trials.

In conclusion, 2-[[3-(Azidomethyl)phenyl]amino]-4(5H)-thiazolone (CAS: 2825006-24-2) represents a promising candidate for multiple therapeutic applications. Its unique chemical structure and versatile reactivity offer opportunities for further derivatization and optimization. Ongoing research aims to fully exploit its potential and overcome existing challenges, paving the way for its eventual clinical use.